Cas no 103491-42-5 (2-Butenenitrile, 2-(1-hydroxyethyl)-, (E)-)

• Product Name: 2-Butenenitrile, 2-(1-hydroxyethyl)-, (E)-
• CAS No: 103491-42-5
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 1137448
• Update Time: 2024-07-27

2-Butenenitrile, 2-(1-hydroxyethyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenenitrile, 2-(1-hydroxyethyl)-, (E)-
• 2-Butenenitrile, 2-(1-hydroxyethyl)-, (2E)-

• Inchi： 1S/C6H9NO/c1-3-6(4-7)5(2)8/h3,5,8H,1-2H3/b6-3+
• InChI Key： IYAOYVAFBKAUBZ-ZZXKWVIFSA-N
• SMILES： C(#N)/C(/C(O)C)=C\C

Computed Properties

• Exact Mass: 111.06847

Experimental Properties

• Density: 0.990±0.06 g/cm3(Predicted)
• Boiling Point: 231.7±23.0 °C(Predicted)
• PSA: 44.02
• pka: 13.44±0.20(Predicted)